Cas no 135852-26-5 (TRIS EDTA ACETATE BUFFER, 10X, DNASE, RNASE AND PROTEASE FREE, PH 8.3, FOR MOLECULAR BIOLOGY)
135852-26-5 structure
Product Name:TRIS EDTA ACETATE BUFFER, 10X, DNASE, RNASE AND PROTEASE FREE, PH 8.3, FOR MOLECULAR BIOLOGY
CAS No:135852-26-5
MF:C16H31N3O13
MW:473.429645776749
CID:900922
Update Time:2023-04-03
TRIS EDTA ACETATE BUFFER, 10X, DNASE, RNASE AND PROTEASE FREE, PH 8.3, FOR MOLECULAR BIOLOGY Chemical and Physical Properties
Names and Identifiers
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- tris edta acetate buffer
- TRIS EDTA ACETATE BUFFER, 10X, DNASE, RNASE AND PROTEASE FREE, PH 8.3, FOR MOLECULAR BIOLOGY
- tris acetate edta 25x powder
- tris-acetate-edta (tae) solution 10x
- TRIS EDTA ACETATE BUFFER, 10X, DNASE, RNASE AND PROTEASE FREE, PH 8.3, FOR MOLECULAR
- Tris EDTA acetate buffer,for molecular biology,10x, DNAse, RNAse and Protease free, pH 8.3
- Tris EDTA acetate bufferTris bufferTromethamineTromethaneTRIS2-Amino-2-(hydroxymethyl)-1,3-propanediol
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- Inchi: 1S/C10H16N2O8.C4H11NO3.C2H4O2/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;5-4(1-6,2-7)3-8;1-2(3)4/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);6-8H,1-3,5H2;1H3,(H,3,4)
- InChI Key: HGEVZDLYZYVYHD-UHFFFAOYSA-N
- SMILES: N(CC(=O)O)(CC(=O)O)CCN(CC(=O)O)CC(=O)O.C(=O)(O)C.C(N)(CO)(CO)CO
Experimental Properties
- Color/Form: solid
- Melting Point: 170°C
- Boiling Point: 219-220°C/13HPA
- Solubility: Not available
TRIS EDTA ACETATE BUFFER, 10X, DNASE, RNASE AND PROTEASE FREE, PH 8.3, FOR MOLECULAR BIOLOGY Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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